Cas no 2228244-69-5 (3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine
• CAS No: 2228244-69-5
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• CID: 6422221
• PubChem ID: 165668290
• Update Time: 2025-10-28

3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine
• EN300-1956414
• 2228244-69-5

• Inchi： 1S/C8H11F2NO/c1-5-6(2-3-12-5)7(4-11)8(9)10/h2-3,7-8H,4,11H2,1H3
• InChI Key： NDDDKKPSCYRAKI-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=COC=1C)F

Computed Properties

• Exact Mass: 175.08087030g/mol
• Monoisotopic Mass: 175.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine

3,3-Difluoro-2-(2-methylfuran-3-yl)propan-1-amine (CAS No. 2228244-69-5): A Comprehensive Overview

In the realm of specialty chemicals, 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine (CAS No. 2228244-69-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoro and furan moieties, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, combining a 2-methylfuran-3-yl group with a propan-1-amine backbone, offers versatility in synthetic pathways and functionalization.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in drug candidates, making this compound a valuable intermediate. Researchers are particularly intrigued by its potential role in designing next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. The furan ring further contributes to its reactivity, enabling diverse chemical transformations.

From an industrial perspective, CAS No. 2228244-69-5 is explored for its utility in high-performance materials. Its incorporation into polymers or coatings could impart desirable properties such as thermal resistance or hydrophobicity. Additionally, the agrochemical sector investigates its derivatives for crop protection, leveraging the difluoro group's ability to modulate biological activity. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

Environmental and safety profiles of 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine are also critical discussion points. Regulatory bodies emphasize the need for green chemistry principles in its synthesis, prompting innovations in catalytic methods and solvent selection. The compound's stability under various conditions is another area of study, ensuring safe handling and storage.

In summary, 3,3-difluoro-2-(2-methylfuran-3-yl)propan-1-amine (CAS No. 2228244-69-5) represents a multifaceted chemical entity with broad applicability. Its relevance to drug discovery, material science, and agrochemical innovation positions it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing contemporary challenges—from healthcare to sustainability—will likely expand.